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Compound of Interest

[2-(Benzyloxy)-5-bromo-3-
Compound Name:

fluorophenyllmethanamine
CAS No.: 1823837-66-6

Cat. No.: B1415468

Get Quote

Structural Analysis & Numbering Convention

To ensure accurate assignment, we define the locants for the core benzene ring as follows:

Position 1: Methanamine group (—CHz2NHz)

Position 2: Benzyloxy group (-OCHzPh)

Position 3: Fluorine atom (—F)

Position 4: Aromatic Proton (H4)

Position 5: Bromine atom (—Br)

Position 6: Aromatic Proton (H6)

Molecular Formula: C1aH13BrFNO Molecular Weight: 310.17 g/mol (for 7°Br isotope)
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Nuclear Magnetic Resonance (NMR) Spectroscopy

The presence of the fluorine atom at Position 3 introduces significant splitting patterns (

and

) that serve as the primary validation markers.

'H NMR Prediction (400 MHz, DMSO-ds)

Solvent Choice: DMSO-ds is recommended over CDCls to prevent amine aggregation and
ensure sharp signals for the ammonium protons if isolated as a salt (e.g., HCI).
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concentration
Iwater

dependent.

Critical Validation Check:

e H4 vs. H6: H4 must appear as a doublet of doublets (dd) due to the strong coupling with the
adjacent Fluorine. If H4 appears as a singlet, the Fluorine is likely absent or misplaced.

3C NMR Prediction (100 MHz, DMSO-de)

Fluorine coupling (

) will split carbon signals into doublets.
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Coupling (
Carbon Type Shift (0, ppm) Notes
)
d, Large coupling
C3 (C-F) ~154.0 confirms F
Hz attachment.
d1
C2 (C-0) ~145.5 2-bond coupling.
Hz
dl
C1 (C-CH2) ~138.0 3-bond coupling.
Hz
d. 3-bond coupling;
C5 (C-Br) ~117.0 o _
H distinctive Br shift.
z
d. 2-bond coupling
C4 (C-H) ~122.5
Hz (Ortho to F).
sord (
C6 (C-H) ~115.0 Remote from F.
Hz)
d. 4-bond coupling
O-CH:2 ~74.5
Hz (through Oxygen).
N-CH:z ~40.5 S Unaffected by F.

Mass Spectrometry (MS)

Mass spectrometry provides the definitive confirmation of the Bromine isotope pattern.

Method: ESI+ (Electrospray lonization, Positive Mode) Mobile Phase: 0.1% Formic Acid in

Acetonitrile/Water.
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lon Species m/z (Theoretical) Pattern Description

Base peak (100% relative

[M+H]* (7°Br) 310.02

abundance).

~98% relative abundance (1:1
[M+H]* (31Br) 312.02 )

ratio).

Sodium adducts often
[M+Na]* 332.00/334.00

observed.

Tropylium ion (
Fragment ~91.05

) from benzyl cleavage.
Fragment ~293.00 Loss of NHs (Ammonia).

Diagnostic Criteria: The presence of a "twin peak" separated by 2 mass units with nearly equal
intensity (1:1) confirms the presence of one Bromine atom.

Infrared (IR) Spectroscopy

Method: ATR-FTIR (Attenuated Total Reflectance)

e 3300 — 3400 cm~1: N-H stretching (Primary amine doublet, weak to medium).
e 2850 — 2950 cm~1: C-H stretching (Aliphatic CHz).

e 1580 — 1600 cm~1: C=C Aromatic ring breathing.

e 1250 cm~1: C-F stretching (Strong, broad).

e 1050 — 1150 cm~1: C-O-C stretching (Ether linkage).

e 690 — 750 cm~1: C-H out-of-plane bending (Monosubstituted benzene from benzyl group).

Experimental Workflow & Logic

The following flowchart illustrates the logical pathway for synthesizing and verifying this
intermediate, highlighting where spectroscopic checks are critical.
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Start: 5-Bromo-3-fluorosalicylaldehyde

Step 1: Benzylation
(BnBr, K2CO3, DMF)

l

Check: 1H NMR
(Disappearance of Phenol OH)

Pass

Int: 2-(Benzyloxy)-5-bromo-3-fluorobenzaldehyde

l

Step 2: Reductive Amination
(NH40OAc, NaBH3CN)

Target: [2-(Benzyloxy)-5-bromo-3-fluorophenyllmethanamine

Final Validation:
1. MS (Br Pattern)
2. NMR (F-Coupling)

Click to download full resolution via product page

Figure 1: Synthesis and characterization workflow. The transition from aldehyde to amine is the
critical quality gate.

Protocol Notes for Researchers

e Sample Preparation: For NMR, dissolve ~5-10 mg of the compound in 0.6 mL DMSO-ds. If
the sample is an HCl salt, add 1 drop of NaOD/D20 or use Pyridine-ds to free the base in situ
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for clearer resolution of the methylene protons.
Impurity Watch:
o Aldehyde Residue: Look for a singlet at ~10.2 ppm (CHO).

o Dimer Formation: Secondary amines can form during reductive amination. Look for a
mass of ~603 (2M-NH3).

o Debenzylation: Verify the integration of the aromatic region (5H for benzyl) to ensure the
protecting group is intact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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